2-Chloro-5-(ethoxymethyl)pyrimidine

• Molecular Formula: C7H9ClN2O
• Molecular Weight: 172.61 g/mol
• IUPAC Name: 2-chloro-5-(ethoxymethyl)pyrimidine
• InChI: InChI=1S/C7H9ClN2O/c1-2-11-5-6-3-9-7(8)10-4-6/h3-4H,2,5H2,1H3
• InChI Key: YVOHRTVLSJAYRU-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CN=C(N=C1)Cl

Description

2-Chloro-5-(ethoxymethyl)pyrimidine is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the (2-chloropyrimidin-5-yl)methanol (1 g, 6.92 mmol) in anhydrous DMF (6.92 ml) was cooled at ice-bath temperature and iodoethane (2.236 ml, 27.7 mmol) added. The solution was stirred for 10 minutes at 0° C. Sodium hydride (0.304 g, 7.61 mmol) was added and the resulting mixture stirred at 0° C. for 0.5 hours and RT for 60 minutes. The mixture was diluted with saturated ammonium chloride (100 mL) and extracted with EtOAc (3×50 mL). The organic fractions were combined, washed with brine (100 mL), dried over Na2SO4, filtered and the volatiles removed in vac. The mixture was purified on a 50 g Biotage KP-SiO2 cartridge using a gradient eluant of 0-100% EtOAc:Hexanes, to afford the title compound. LC/MS (m/z): 173 (M+H)+.